Cas no 103854-57-5 (1-(7-quinolyl)ethanone)
1-(7-quinolyl)ethanone structure
Product Name:1-(7-quinolyl)ethanone
CAS No:103854-57-5
MF:C11H9NO
MW:171.195262670517
CID:125889
PubChem ID:18675879
Update Time:2024-11-03
1-(7-quinolyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(7-quinolinyl)-
- 7-acetylquinoline
- Ethanone, 1-(7-quinolinyl)- (9CI)
- 1-(QUINOLIN-7-YL)ETHAN-1-ONE
- 1-(7-quinolyl)ethanone
- 1-quinolin-7-ylethanone
- 1-quinolin-7-ylethanone, AldrichCPR
- EN300-1074366
- 103854-57-5
- SB68185
- FT-0717654
- SCHEMBL9360254
- AKOS006326711
- Z1198223600
- CS-0440320
- 1-(Quinolin-7-yl)ethanone
- DA-35842
- MFCD09754107
-
- MDL: MFCD09754107
- Inchi: 1S/C11H9NO/c1-8(13)10-5-4-9-3-2-6-12-11(9)7-10/h2-7H,1H3
- InChI Key: GYJFYBIYSURMOA-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC2=CC=CN=C2C=1
Computed Properties
- Exact Mass: 171.06847
- Monoisotopic Mass: 171.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
1-(7-quinolyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4471-1 G |
1-(7-quinolyl)ethanone |
103854-57-5 | 95% | 1g |
¥ 2,673.00 | 2021-05-07 | |
| Chemenu | CM222926-1g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 1g |
$542 | 2021-08-04 | |
| Chemenu | CM222926-5g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 5g |
$1403 | 2021-08-04 | |
| Chemenu | CM222926-10g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 10g |
$1964 | 2021-08-04 | |
| Chemenu | CM222926-1g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 1g |
$590 | 2023-01-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4471-1 G |
1-(7-quinolyl)ethanone |
103854-57-5 | 95% | 1g |
¥ 2,673.00 | 2022-10-13 | |
| Alichem | A189006593-5g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 5g |
$1579.00 | 2023-09-04 | |
| Alichem | A189006593-10g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 10g |
$2233.11 | 2023-09-04 | |
| Alichem | A189006593-25g |
1-(Quinolin-7-yl)ethanone |
103854-57-5 | 95% | 25g |
$4463.66 | 2023-09-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4471-1G |
1-(7-quinolyl)ethanone |
103854-57-5 | 95% | 1g |
¥ 2,673.00 | 2023-03-06 |
1-(7-quinolyl)ethanone Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
103854-57-5 (1-(7-quinolyl)ethanone) Related Products
- 50614-86-3(4-acetylindole)
- 3215-37-0(Ethanone,1-(9H-carbazol-3-yl)-)
- 103854-56-4(1-(quinolin-5-yl)ethan-1-one)
- 73013-68-0(6-Acetylquinoline)
- 53330-94-2(1-(1H-indol-5-yl)ethan-1-one)
- 23592-74-7(2-Acetylcarbazole)
- 646058-71-1(Ethanone, 1-benzo[h]quinolin-4-yl-)
- 60814-30-4(1-(quinolin-4-yl)ethan-1-one)
- 3403-70-1(1,1'-(9H-carbazole-3,6-diyl)bis-Ethanone)
- 81223-73-6(1-(1H-Indol-6-yl)ethanone)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent